AFX-9901
Description
AFX-9901 is derived from a natural compound and has potent tumorcidal and anti-angiogenic properties. In pilot human studies it demonstrated efficacy in a variety of solid tumors and had minimal side effects.
Scientific Research Applications
Regulation of Nuclear Import and Transcriptional Activity
AFX-9901 plays a significant role in cellular processes through its interaction with Protein Kinase B (PKB/Akt). This interaction regulates the subcellular distribution and activity of the Forkhead transcription factor AFX. A study by Brownawell et al. (2001) highlights that phosphorylation of AFX by PKB occurs in the nucleus and influences its transcriptional activity. The phosphorylation shifts AFX from the nucleus to the cytoplasm, affecting its function as a transcription factor (Brownawell et al., 2001).
Impact on Cell-Cycle Regulation
AFX-9901 is involved in cell-cycle regulation, particularly influencing the G1 phase. Medema et al. (2000) demonstrated that overexpression of Forkhead transcription factors, including AFX, results in growth suppression in various cell lines. This effect is attributed to AFX's ability to activate the cell-cycle inhibitor p27kip1, indicating a crucial role in cellular proliferation control (Medema et al., 2000).
Involvement in Oncogenic Transformation
Research has shown that AFX-like transcription factors are key players in oncogenic transformation. The inactivation of these proteins is seen as an important step in cancer development. This is supported by studies that link AFX to the regulation of crucial cell cycle components, making it a point of interest in cancer research (Medema et al., 2000).
Role in DNA Repair and Carcinogenesis
AFX-9901's gene has been implicated in acute leukemias, specifically in cases where it fuses with MLL in chromosomal rearrangements. This fusion affects the forkhead domain of the AFX protein, which is crucial in the DNA repair process. The disruption of this domain has significant implications in the pathogenesis of leukemia, making it a focus in genomic and cancer studies (Borkhardt et al., 1997).
Applications in Nanotechnology and AFM Research
Though not directly related to AFX-9901, studies on atomic force microscopy (AFM) have greatly contributed to the understanding of biological processes at the nanoscale, which could indirectly impact research involving AFX-9901. Techniques developed in AFM are essential for studying the mechanical properties of cells and could be applicable in research on AFX-9901's role in cellular processes (Shao et al., 1996).
properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AFX9901; AFX-9901; AFX 9901; |
Origin of Product |
United States |
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